Cas no 1008108-58-4 (2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide)

• Product Name: 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide
• CAS No: 1008108-58-4
• MF: C₁₇H₁₆N₄O₃S₄
• MW: 452.59393787384
• CID: 5380931
• Update Time: 2025-10-05

2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-amino-5-(2-thienylsulfonyl)-2-pyrimidinyl]thio]-N-[3-(methylthio)phenyl]-
• 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide

• Inchi： 1S/C17H16N4O3S4/c1-25-12-5-2-4-11(8-12)20-14(22)10-27-17-19-9-13(16(18)21-17)28(23,24)15-6-3-7-26-15/h2-9H,10H2,1H3,(H,20,22)(H2,18,19,21)
• InChI Key： SJTWSUOOCOSYHP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(SC)=C1)(=O)CSC1=NC=C(S(C2SC=CC=2)(=O)=O)C(N)=N1

Additional information on 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide

Comprehensive Overview of 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide (CAS No. 1008108-58-4)

2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide (CAS 1008108-58-4) is a specialized sulfonylpyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining thiophene, pyrimidine, and acetamide moieties, making it a subject of interest for drug discovery and medicinal chemistry applications. Its sulfanyl and sulfonyl functional groups contribute to its reactivity and potential biological activity.

The molecular formula of this compound is C₁₇H₁₆N₄O₃S₃, with a molecular weight of 420.52 g/mol. Researchers are particularly interested in its hydrogen bonding capabilities due to the presence of amino and carbonyl groups, which may influence its interactions with biological targets. Recent studies suggest potential applications in enzyme inhibition, particularly for kinases and other regulatory proteins, though clinical applications require further investigation.

In the context of current research trends, 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide aligns with growing interest in small molecule therapeutics and targeted drug design. The pharmaceutical industry is actively exploring compounds with pyrimidine scaffolds for their potential in treating various conditions, making this molecule particularly relevant. Its thiophene-sulfonyl component may offer advantages in terms of bioavailability and metabolic stability compared to similar compounds.

Synthesis of CAS 1008108-58-4 typically involves multi-step organic reactions, including sulfonylation and nucleophilic substitution processes. The compound's purity and stability are crucial factors for research applications, with most suppliers providing analytical data including HPLC and NMR characterization. Proper storage conditions (typically at -20°C in anhydrous solvents) are recommended to maintain its chemical integrity.

From a commercial perspective, demand for 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide has been steadily increasing among research institutions and pharmaceutical developers. The global market for specialty chemicals in drug discovery is projected to grow significantly, with heterocyclic compounds like this one representing an important segment. Current pricing reflects its status as a research-grade chemical, with quantities typically available in milligram to gram scales for laboratory use.

Safety considerations for handling CAS 1008108-58-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, appropriate personal protective equipment including gloves and eye protection is recommended. The compound should be used in well-ventilated areas, and material safety data sheets (MSDS) should be consulted before use.

Future research directions for this compound may explore its potential as a lead compound in drug development, particularly in areas where sulfonamide-containing molecules have shown promise. Computational chemistry approaches, including molecular docking studies, could help predict its interactions with biological targets. Additionally, structure-activity relationship (SAR) studies might investigate modifications to optimize its pharmacological properties.

For researchers seeking alternatives or related compounds, several structural analogs exist within the sulfonylpyrimidine family. These include variations in the thiophene substitution pattern or modifications to the acetamide portion of the molecule. Such derivatives may offer different biological activity profiles or improved physicochemical properties for specific applications.

The analytical characterization of 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide typically includes mass spectrometry for molecular weight confirmation and chromatographic methods for purity assessment. Advanced techniques like X-ray crystallography may be employed to determine its three-dimensional structure, which is valuable for understanding its potential binding modes with biological targets.

In conclusion, CAS 1008108-58-4 represents an interesting case study in modern medicinal chemistry, combining multiple functional groups of pharmacological interest. Its development reflects broader trends in rational drug design and the search for novel bioactive compounds. As research continues, this molecule may find applications in various therapeutic areas or serve as a valuable tool compound for studying biological systems.